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Compound of Interest

Compound Name: Fmoc-D-Pra-OH
CAS No.: 220497-98-3
Cat. No.: B557621
Get Quote
. J

For researchers and professionals in the fields of drug development and peptide synthesis, the
responsible handling and disposal of chemical reagents like Fmoc-D-Pra-OH (Na-Fmoc-D-
propargylglycine) is paramount to ensuring laboratory safety and environmental protection. This
guide provides a detailed, step-by-step procedure for the proper disposal of Fmoc-D-Pra-OH,
aligning with standard laboratory safety protocols and regulatory considerations.

Key Safety and Handling Properties

A summary of the pertinent physical and chemical properties of Fmoc-D-Pra-OH is provided
below. An understanding of these characteristics is essential for making informed decisions
regarding its safe handling and disposal.
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Property Value Reference
Chemical Formula C20H17NOa [1]
Molecular Weight 335.36 g/mol

White to off-white powder or
Appearance [2]

crystals
Storage Temperature 2-8°C [2]
OSHA Hazards No known OSHA hazards [1]

May be harmful if inhaled,
swallowed, or absorbed

Potential Health Effects through the skin. May cause [1]
respiratory tract and skin

irritation.

WGK 3 (severely hazardous to
Water Hazard Class (WGK) [2]
water)

Environmental Precautions Do not let product enter drains.  [1]

Personal Protective Equipment (PPE)

Before handling Fmoc-D-Pra-OH for disposal, it is mandatory to be equipped with the
appropriate personal protective equipment to minimize exposure risks.

o Eye Protection: Chemical safety goggles or glasses that are compliant with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166 should be
worn.[3]

e Hand Protection: Wear suitable protective gloves, such as nitrile gloves, to prevent skin
contact.[3]

« Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[3]
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o Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95
type) is recommended.[2]

Step-by-Step Disposal Protocol

The proper disposal of Fmoc-D-Pra-OH is critical to protect both laboratory personnel and the
environment. Under no circumstances should this chemical be disposed of down the drain or in
regular waste streams.[1][3]

e Segregation of Waste: Keep Fmoc-D-Pra-OH waste separate from other chemical waste to
prevent unintended reactions.[3]

e Solid Waste:

o Collect any unreacted Fmoc-D-Pra-OH and contaminated disposable items (e.g., weigh
boats, gloves, paper towels) in a designated, clearly labeled, and sealed container for
solid chemical waste.[3]

o For spills, sweep up and shovel the material into the designated waste container.[1]
e Liquid Waste:

o Solutions containing Fmoc-D-Pra-OH should be collected in a separate, labeled, and
sealed container for liquid chemical waste.[3]

o Depending on the solvent used, this waste may need to be classified as halogenated or
non-halogenated solvent waste.[3]

o Containerization:
o Use containers that are chemically resistant and can be securely sealed.[3]

o Clearly label the waste container with "Hazardous Waste," the chemical name "Fmoc-D-
Pra-OH," and any other identifiers required by your institution's waste management
program.[3]

o Storage of Waste:
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o Store the sealed waste containers in a designated, well-ventilated, and secure area away
from incompatible materials.[3]

o Follow your institution's guidelines for the temporary storage of chemical waste.[3]

» Final Disposal:

o All waste containers must be disposed of through your institution's certified chemical
waste disposal program.[3]

o Ensure that the disposal process adheres to all local, state, and federal regulations for
hazardous waste disposal.[3]

Disposal Procedure Workflow

The following diagram illustrates the logical workflow for the proper disposal of Fmoc-D-Pra-
OH.
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Caption: Workflow for the safe disposal of Fmoc-D-Pra-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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